Cas no 1205-17-0 (2-Methyl-3-(3,4-methylenedioxyphenyl)propanal)

• Product Name: 2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
• CAS No: 1205-17-0
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD00067053
• CID: 41074
• PubChem ID: 172088921
• Update Time: 2025-04-18

2-Methyl-3-(3,4-methylenedioxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
• Helional[IFF]
• Aquanal[Quest]
• Heliobouquet[Takasago]
• 2-Methyl-3-(3,4-methylenedioxyphenyl)propionaldehyde
• 2-Methyl-3-(3,4-methylenedioxyphenyl)-propanal
• Helional
• HYDROCINNAMALDEHYDE
• a-methyl
• AQUANAL
• Floramelon
• Heliogan
• New heliotropin
• TROPINAL
• Tropional
• α-Methyl-1,3-benzodioxole-5-propanal
• Hydrocinnamaldehyde,a-methyl-3,4-(methylenedioxy)-(6CI,7CI,8CI)
• 3-(3,4-Methylenedioxyphenyl)-2-methylpropanal
• Heliobouquet
• Helipropanal
• NSC 22282
• a-Methyl-1,3-benzodioxole-5-propanal
• a-Methyl-3,4-(methylenedioxy)hydrocinnamaldehyde

• MDL： MFCD00067053
• Inchi： 1S/C11H12O3/c1-8(6-12)4-9-2-3-10-11(5-9)14-7-13-10/h2-3,5-6,8H,4,7H2,1H3
• InChI Key： BOPPSUHPZARXTH-UHFFFAOYSA-N
• SMILES： CC(C=O)CC1C=C2C(OCO2)=CC=1

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Yellow transparent liquid with floral flavor
• Density: 1.162 g/mL at 25 °C(lit.)
• Melting Point: 94
• Boiling Point: 154°C/6mmHg(lit.)
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: n20/D 1.5335(lit.)
• PSA: 35.53000
• LogP: 1.79280
• FEMA: 4599 | 3-(3,4-METHYLENEDIOXYPHENYL)-2-METHYLPROPANAL
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Methyl-3-(3,4-methylenedioxyphenyl)propanal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317-H361-H373-H411
• Warning Statement： P201-P202-P260-P272-P273-P280-P302+P352+P333+P313+P362+P364-P308+P313-P391-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DF4922185
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone